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Compound of Interest

Compound Name: Z-Val-met-OH

CAS No.: 108543-82-4

Cat. No.: B3211200

Get Quote

Executive Summary: The "Bottom Line"
Z-Val-Met-OH (N-Benzyloxycarbonyl-L-valyl-L-methionine) is a protected dipeptide widely used

in enzymatic assays and peptide synthesis.[1][2] While the pure substance is generally

classified as non-hazardous under US RCRA regulations (not P- or U-listed), its disposal

requires specific protocols due to the methionine thioether moiety, which can degrade into

volatile, malodorous sulfur compounds (e.g., methanethiol) if mishandled.[2]

Immediate Action Directive:

Solids: Dispose of as Non-Hazardous Chemical Waste.[2] Do not discard in regular trash.

Liquids: Segregate based on the solvent system (Halogenated vs. Non-Halogenated).

Critical Incompatibility:NEVER mix with strong oxidizers (Bleach, Nitric Acid) or strong acids,

as this triggers rapid oxidation and release of noxious sulfur fumes.[2]
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Understanding the physicochemical nature of Z-Val-Met-OH is the first step in safe disposal.[1]

[2] The hydrophobic Z-group (Benzyloxycarbonyl) significantly reduces water solubility,

necessitating organic solvent disposal pathways.[2]

Property Data Relevance to Disposal

Chemical Name
N-Benzyloxycarbonyl-L-valyl-L-

methionine
Official manifesting name

CAS Number
108543-82-4 (Sequence

Specific)
Required for waste labeling

Molecular Formula C₁₈H₂₆N₂O₅S Contains Sulfur (S) - Odor risk

Molecular Weight ~382.5 g/mol N/A

Physical State White to off-white powder Dust inhalation hazard

Solubility
Low in water; High in DMSO,

DMF, MeOH
Dictates liquid waste stream

Flash Point N/A (Solid); Solvent dependent
Flammability concerns in

solution

Hazard Analysis & Safety Logic
While Z-Val-Met-OH is not acutely toxic, its "hidden" hazard lies in the methionine side chain.

[1][2]

The Methionine "Stench" Factor
The thioether group (-S-CH₃) in methionine is prone to oxidation.[2]

Mechanism: Exposure to strong oxidizers converts the thioether to a sulfoxide (Met(O)) or

sulfone.[2] Under acidic degradation, it can release methanethiol (rotten cabbage smell) or

dimethyl sulfide.[2]

Operational Impact: Waste containers containing Z-Val-Met-OH residues should be tightly

capped and stored in a fume hood to prevent lab-wide odor contamination.[1][2]
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RCRA Regulatory Status (USA)[1][2]
Pure Substance: Not listed as a P-code (acutely hazardous) or U-code (toxic) waste.[1][2]

Waste Classification:

Unused Solid: Generally "Non-Regulated Chemical Waste" (unless local laws are stricter).

[2]

In Solution: Classification is driven by the solvent (e.g., Acetonitrile = D001 Ignitable;

Dichloromethane = F002/D019 Toxic).[2]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Expired or Excess)
[1][2]

Context: You have a vial of expired Z-Val-Met-OH powder.

Containerize: Keep the substance in its original glass/plastic vial. Ensure the cap is tight.[2]

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc style).

Labeling: Apply a hazardous waste tag.

Chemical Name: "Z-Val-Met-OH (Solid)"[1][2]

Constituents: "Non-hazardous peptide derivative"[1][2]

Hazard Checkbox: Check "None" or "Irritant" (depending on institutional policy).[2]

Disposal: Deposit in the Solid Chemical Waste drum.

Scenario B: Disposal of Liquid Waste (HPLC or Reaction
Mixtures)[1][2]

Context: Waste from HPLC purification containing Acetonitrile (ACN), Water, and Z-Val-Met-
OH.[1][2]
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Segregation: Do not mix with halogenated solvents (DCM/Chloroform) unless unavoidable.

[2]

pH Check: Ensure the waste is Neutral (pH 6-8).

Why? Acidic conditions accelerate sulfur degradation.[2]

Containerize: Pour into a Non-Halogenated Organic Waste carboy (e.g., HDPE).

Labeling:

Chemical Name: "HPLC Waste"[1][2]

Constituents: "Acetonitrile (50%), Water (50%), Trace Z-Val-Met-OH (<0.1%)"[1][2]

Hazard Checkbox: "Flammable" (due to ACN).[2]

Scenario C: Empty Containers & Contaminated Debris[1]
Triple Rinse Rule:

Rinse the empty vial 3 times with a compatible solvent (Methanol or Acetone).[2]

Pour rinsate into the Non-Halogenated Organic Waste container.

Deface the label on the vial.[2]

Dispose of the glass vial in the Glass/Sharps bin (or trash if chemically clean per local

EHS rules).[2]

Gloves/Wipes: Dispose of chemically contaminated gloves/wipes in the Solid Hazardous

Waste bin, not regular trash.[2]

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for disposing of Z-Val-Met-OH in

various states.
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Start: Z-Val-Met-OH Waste

What is the physical state?

Solid (Powder)

Powder/Vial

Liquid (Solution)

Reaction/HPLC

Place in sealed bag.
Label 'Non-Hazardous Chemical Waste'. Check Solvent Type

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, ACN, DMSO)

Aqueous
(Buffers, Water)

Dispose in Halogenated Waste.
(High Cost Stream)

Dispose in Flammable/Organic Waste.
(Standard Stream) Is it Toxic/ hazardous?

Drain Disposal
(ONLY if permitted by EHS)

No (Trace salts)

Collect as Aqueous Waste

Yes (Heavy metals/Toxins)

Click to download full resolution via product page
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Caption: Decision matrix for segregating Z-Val-Met-OH waste streams to ensure regulatory

compliance and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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